Cas no 856343-97-0 (Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate)

Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate structure
856343-97-0 structure
Product Name:Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
CAS No:856343-97-0
MF:C7H10N2O2
MW:154.166501522064
CID:2116377
Update Time:2023-08-04

Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
    • CVYXYKIGEFNVQQ-UHFFFAOYSA-N
    • 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-, methyl ester
    • Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
    • Inchi: 1S/C7H10N2O2/c1-5-4-8-9(2)6(5)7(10)11-3/h4H,1-3H3
    • InChI Key: CVYXYKIGEFNVQQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C)C=NN1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Topological Polar Surface Area: 44.1
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